Phenyl cyclobut-1-enecarboxylate

• Molecular Formula: C11H10O2
• Molecular Weight: 174.20 g/mol
• IUPAC Name: phenyl cyclobutene-1-carboxylate
• InChI: InChI=1S/C11H10O2/c12-11(9-5-4-6-9)13-10-7-2-1-3-8-10/h1-3,5,7-8H,4,6H2
• InChI Key: AZFJCSAMTUMGTH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=C1)C(=O)OC2=CC=CC=C2

Description

Phenyl cyclobut-1-enecarboxylate is a useful research compound. Its molecular formula is C11H10O2 and its molecular weight is 174.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cyclobut-1-enecarboxylic acid (0.51 mmol, 50 mg) was dissolved in 0.5 ml dry CH2Cl2. The solution was cooled to 0° C. and oxalyl dichloride (0.51 mmol, 43 μl) was added. The temperature of the solution was raised to room temperature, and the mixture was allowed to react for 1 h. The solvent was evaporated to generate a viscous oil. Phenol (0.51 mmol, 48 mg) and triethylamine (1.02 mmol, 142 μl) were dissolved in 0.5 ml dry CH2Cl2, and the solution was stirred at 0° C. for 45 min before being added to a vial containing the cyclobut-1-enecarboxylic chloride. The reaction mixture was stirred for 16 h at rt. The reaction was quenched with 1 N HCl, and was extracted with CH2Cl2 (30 ml). The CH2Cl2 solution was washed with 5% NaHCO3 (2×10 ml), dried over Na2SO4, concentrated by rotary evaporation, and then purified by flash column chromatography (100% CH2Cl2) to yield 11 as a colorless oil (42 mg, 47%). 1H-NMR (100 MHz) δ 7.42 (m, 2H), 7.28 (m, 1H), 7.14 (m, 2H), 7.02 (s, 1H), 2.88 (t, J=3.0 Hz, 2H), 2.60 (m, 2H). 13C-NMR (400 MHz) δ 160.5, 150.8, 149.2, 138.3, 129.6, 125.9, 121.8, 29.5, 27.7. HRMS (EI) calcd. for C11H10O2 [M]+ 174.0679, found 174.0681.